Cas no 155590-23-1 (3-Propan-2-yl-6,7-dihydro-1H-indazole)

• Product Name: 3-Propan-2-yl-6,7-dihydro-1H-indazole
• CAS No: 155590-23-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 107044
• PubChem ID: 15192807
• Update Time: 2024-02-29

3-Propan-2-yl-6,7-dihydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,6,7-dihydro-3-(1-methylethyl)-
• 1H-Indazole,6,7-dihydro-3-(1-methylethyl)-(9CI)
• 3-Isopropyl-6,7-dihydro-1H-indazole
• 3-Propan-2-yl-6,7-dihydro-1H-indazole

• Inchi： 1S/C10H14N2/c1-7(2)10-8-5-3-4-6-9(8)11-12-10/h3,5,7H,4,6H2,1-2H3,(H,11,12)
• InChI Key： YJGUSCUTYIDORO-UHFFFAOYSA-N
• SMILES： N1C2CCC=CC=2C(C(C)C)=N1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles